Cas no 90154-56-6 (N-(Dl-Bromo-4-Methylvaleryl)Glycine)

• Product Name: N-(Dl-Bromo-4-Methylvaleryl)Glycine
• CAS No: 90154-56-6
• MF: C₈H₁₄BrNO₃
• MW: 252.105661869049
• CID: 994605
• PubChem ID: 98063
• Update Time: 2025-07-02

N-(Dl-Bromo-4-Methylvaleryl)Glycine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-bromo-4-methylpentanoyl)amino]acetic acid
• N-(Dl-Bromo-4-Methylvaleryl)Glycine
• NSC73474
• 7154-27-0
• N-(2-Bromo-4-methyl-1-oxopentyl)glycine
• NS00043847
• AKOS024332145
• (1)-N-(2-Bromo-4-methyl-1-oxopentyl)-glycine
• D,L-2-BROMOISOCAPROYLGLYCINE
• EINECS 230-503-2
• NSC 73474
• DTXSID201280128
• NSC-73474
• NSC163093
• 90154-56-6
• NSC-163093
• DS-012671
• PTUKJDOWJCFIBV-UHFFFAOYSA-N
• 2-[(2-bromo-4-methyl-pentanoyl)amino]acetic acid

• Inchi： 1S/C8H14BrNO3/c1-5(2)3-6(9)8(13)10-4-7(11)12/h5-6H,3-4H2,1-2H3,(H,10,13)(H,11,12)
• InChI Key： PTUKJDOWJCFIBV-UHFFFAOYSA-N
• SMILES： BrC(C(NCC(=O)O)=O)CC(C)C

Computed Properties

• Exact Mass: 251.01571g/mol
• Monoisotopic Mass: 251.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(Dl-Bromo-4-Methylvaleryl)Glycine

Comprehensive Overview of N-(Dl-Bromo-4-Methylvaleryl)Glycine (CAS No. 90154-56-6): Properties, Applications, and Research Insights

N-(Dl-Bromo-4-Methylvaleryl)Glycine (CAS No. 90154-56-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This brominated derivative of 4-methylvaleric acid conjugated with glycine exhibits potential applications in peptide synthesis, enzyme inhibition studies, and metabolic pathway modulation. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in designing targeted therapeutics for metabolic disorders.

The compound's molecular structure combines a bromo-substituted aliphatic chain with a peptide bond, making it valuable for studying structure-activity relationships in drug development. Recent publications highlight its utility in creating modified amino acid analogs, with particular interest in its potential to influence protein-protein interactions. The presence of both hydrophobic (methylvaleryl) and hydrophilic (glycine) moieties contributes to its amphiphilic character, a property being investigated for drug delivery systems.

From a synthetic chemistry perspective, 90154-56-6 serves as an intermediate in the preparation of more complex N-acylated glycine derivatives. Its bromine atom offers a reactive site for further functionalization through cross-coupling reactions, making it valuable for combinatorial chemistry approaches. Current research trends focus on optimizing its synthesis to improve yield and purity while minimizing byproduct formation – topics frequently searched in academic databases.

Analytical characterization of N-(Dl-Bromo-4-Methylvaleryl)Glycine typically involves HPLC-MS and NMR spectroscopy, with particular attention to its stereochemical purity. The dl-notation in its name indicates the racemic mixture, prompting investigations into enantiomeric separation methods – a hot topic in chiral chemistry forums. Stability studies suggest proper storage under anhydrous conditions at controlled temperatures to prevent hydrolytic degradation of the amide bond.

In biochemical applications, this compound has shown promise in modulating enzyme kinetics, particularly with hydrolases and transferases. Its structural similarity to branched-chain amino acid metabolites makes it relevant for studying metabolic disorders, aligning with growing interest in precision medicine approaches. Recent patent literature reveals its incorporation into prodrug formulations designed for controlled release applications.

The safety profile of CAS 90154-56-6 remains an active area of investigation, with preliminary studies emphasizing standard laboratory precautions for handling brominated compounds. Environmental fate studies are emerging, particularly regarding its biodegradation pathways – a concern frequently raised in green chemistry discussions. Regulatory databases indicate no current restrictions, though proper waste disposal protocols are recommended for research-scale quantities.

Commercial availability of N-(Dl-Bromo-4-Methylvaleryl)Glycine has expanded in recent years, with suppliers offering various packaging options from milligram to kilogram quantities. Pricing trends reflect growing demand from contract research organizations and academic institutions engaged in medicinal chemistry programs. Quality specifications typically emphasize ≥95% purity by HPLC, with certificates of analysis including residual solvent profiles and heavy metal content.

Future research directions for this compound may explore its potential in covalent inhibitor design, leveraging the reactive bromine moiety for targeted protein modification. The growing field of proteolysis-targeting chimeras (PROTACs) presents another potential application area. Computational chemistry approaches are being applied to predict its metabolic fate and pharmacokinetic properties, addressing common queries in ADME prediction forums.

For researchers working with 90154-56-6, recent methodological advances include improved purification techniques using preparative chromatography and crystallization optimization. These process improvements address frequently searched topics in chemical synthesis communities. The compound's spectral data (IR, NMR, MS) has been comprehensively documented in specialist journals, providing valuable references for structure verification protocols.

In conclusion, N-(Dl-Bromo-4-Methylvaleryl)Glycine represents a versatile research chemical with expanding applications in drug discovery and biochemical tool development. Its unique combination of reactivity and biological relevance continues to attract research interest across multiple disciplines, from organic synthesis to molecular pharmacology. As investigation of this compound progresses, it may yield important insights for developing novel therapeutic agents and research reagents in the life sciences.